Cas no 141942-85-0 ((3R)-4-Cyano-3-hydroxybutanoic Acid Ethyl Ester)

• Product Name: (3R)-4-Cyano-3-hydroxybutanoic Acid Ethyl Ester
• CAS No: 141942-85-0
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• MDL: MFCD00270839
• CID: 64699
• PubChem ID: 2733879
• Update Time: 2025-10-16

(3R)-4-Cyano-3-hydroxybutanoic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• Ethyl (R)-(-)-4-cyano-3-hydroxybutyrate
• (R)-(-)-4-CYANO-3-HYDROXYBUTYRIC ACID ETHYL ESTER
• (R)-4-CYANO-3-HYDROXYBUTYRIC ACID ETHYL ESTER
• (R)-(-)-ETHYL 4-CYANO-3-HYDROXYBUTYRATE
• (R)-ETHYL 4-CYANO-3-HYDROXYBUTYRATE
• (S)-4-CYANO-3-HYDROXYBUTANOATE ETHYL
• ETHYL (3R)-4-CYANO-3-HYDROXY-BUTANOATE
• ETHYL (S)-4-CYANO-3-HYDROXYBUTANOATE
• ETHYL (R)-4-CYANO-3-HYDROXYBUTANOATE
• Ethyl (R)-(-)-4-cyano-3-hydroxybutyate
• ATS-5
• ATS-5(for Atorvastatin)
• Atorvastatin Calcium Intermediate ATS-5
• (3R)-4-Cyano-3-hydroxybutanoic Acid Ethyl Ester
• (R)-Ethyl 4-cyano-3-hydroxybutanoate
• (S)-ETHYL 4-CYANO-3-HYDROXYBUTYRATE
• Atorvastatin ATS-5
• Ethyl (R)-(?)-4-cyano-3-hydroxybutyrate
• (R)-(-)-4-Cyano-3-hydroxybutyratic acid,ethyl ester
• (R)-4-Cyano-3-hydroxy-butyric acid ethyl ester
• RETINCIC ACID
• Butanoicacid, 4-cyano-3-hydroxy-, ethyl ester, (R)-
• (3R)-4-Cyano-3-hydroxybutyric acidethyl ester
• Ethyl (R)-4-cyano-3-hydroxybutyrate
• (R)-(-)-4-Cyano-3-hydroxybutyratic acid, ethyl ester
• Ethyl(R)-4-cyano-3-hydroxybutanoate
• ethyl (3R)-4-cyano-3-hydroxybutanoate
• Ethyl-(R)-(+)-4-Cyano-3-Hydroxybutanoate
• Ethyl(R)-(-)-4-cyano-3-hydroxybutyrate
• BUTANOIC ACID, 4-CYANO-3-H
• (r)-(-)-ethyl4-cyano-3-hydroxybutyrate
• MFCD00270839
• EC 430-220-6
• EN300-343392
• NS00123251
• 1H1
• ethyl (r)-4-cyano-3-hydroxy-butyrate
• CS-W002591
• Ethyl (R)-(-)-4-cyano-3-hydroxybutyrate, 95%
• Q27452062
• J-007571
• ethyl ((r)-4-cyano-3-hydroxybutyrate
• ethyl (r)-(-)-4-cyano-3-hydroxy butyrate
• Ethyl(R)-(-)-4-cyano-3-hydroxybutyate
• SCHEMBL391523
• ethyl(R)-4-cyano-3-hydroxybutyrate
• (R)-4-cyano-3-hydroxybutyric acid, ethyl ester
• AC-6759
• BUTANOIC ACID, 4-CYANO-3-HYDROXY-, ETHYL ESTER, (3R)-
• DTXSID10370024
• J-520478
• 141942-85-0
• AKOS015836108
• LOQFROBMBSKWQY-ZCFIWIBFSA-N
• DS-1230
• (R)-4-Cyano-3-hydroxy-butyricacidethylester
• ethyl-(r)-4-cyano-3-hydroxy butanoate
• (R)4-cyano-3-hydroxy butyric acid ethyl ester
• AM84382
• DB-009738
• (3R)-4-Cyano-3-hydroxybutyric Acid Ethyl Ester; (R)-4-Cyano-3-hydroxybutyric Acid Ethyl Ester; (R)-Ethyl 4-Cyano-3-hydroxybutanoate; (R)-Ethyl 4-Cyano-3-hydroxybutanoate; Ethyl (R)-4-Cyano-3-hydroxybutanoate; Ethyl (R)-4-Cyano-3-hydroxybutyrate

• MDL： MFCD00270839
• Inchi： 1S/C7H11NO3/c1-2-11-7(10)5-6(9)3-4-8/h6,9H,2-3,5H2,1H3/t6-/m1/s1
• InChI Key： LOQFROBMBSKWQY-ZCFIWIBFSA-N
• SMILES： O[C@H](CC#N)CC(=O)OCC
• BRN： 5328715

Computed Properties

• Exact Mass: 157.07400
• Monoisotopic Mass: 157.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 70.3
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.114 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 270 °C(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.448(lit.)
• PSA: 70.32000
• LogP: 0.21418
• Solubility: Insoluble in water
• Specific Rotation: -5 º (neat)
• Optical Activity: [α]25/D −5°, neat

(3R)-4-Cyano-3-hydroxybutanoic Acid Ethyl Ester Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (3R)-4-Cyano-3-hydroxybutanoic Acid Ethyl Ester

Recent Advances in the Study of (3R)-4-Cyano-3-hydroxybutanoic Acid Ethyl Ester (CAS: 141942-85-0)

In recent years, (3R)-4-Cyano-3-hydroxybutanoic Acid Ethyl Ester (CAS: 141942-85-0) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a chiral building block in the synthesis of various bioactive molecules. This compound, characterized by its cyano and hydroxy functional groups, serves as a key intermediate in the production of statins, which are widely used for cholesterol management. The latest research has focused on optimizing its synthetic routes, exploring its biological activities, and expanding its utility in drug development.

A recent study published in the Journal of Medicinal Chemistry highlighted an improved enzymatic synthesis method for (3R)-4-Cyano-3-hydroxybutanoic Acid Ethyl Ester, achieving higher enantiomeric purity and yield compared to traditional chemical methods. The research team utilized a recombinant ketoreductase enzyme, which demonstrated remarkable stereoselectivity and efficiency under mild reaction conditions. This advancement not only enhances the scalability of production but also aligns with the growing demand for green chemistry practices in pharmaceutical manufacturing.

Another significant development involves the exploration of (3R)-4-Cyano-3-hydroxybutanoic Acid Ethyl Ester as a precursor for novel gamma-aminobutyric acid (GABA) derivatives. GABAergic neurotransmission plays a crucial role in central nervous system disorders, and researchers have synthesized a series of GABA analogs using this compound. Preliminary in vitro studies have shown promising neuroprotective effects, suggesting potential applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

Furthermore, the compound's role in asymmetric synthesis has been expanded upon in a recent Organic Letters publication. Researchers demonstrated its utility in the construction of complex heterocyclic scaffolds, which are prevalent in many FDA-approved drugs. The study showcased a one-pot cascade reaction involving (3R)-4-Cyano-3-hydroxybutanoic Acid Ethyl Ester, leading to the formation of pyrrolidine derivatives with high diastereoselectivity. This methodology opens new avenues for the efficient synthesis of structurally diverse pharmacophores.

In addition to its synthetic applications, (3R)-4-Cyano-3-hydroxybutanoic Acid Ethyl Ester has been investigated for its potential as a bioisostere in drug design. A computational study published in Bioorganic & Medicinal Chemistry utilized molecular docking and dynamics simulations to evaluate its interactions with various enzyme targets. The results indicated that the compound's unique stereochemistry and functional groups make it a valuable scaffold for designing inhibitors of metabolic enzymes, particularly those involved in lipid metabolism.

Looking forward, the continued exploration of (3R)-4-Cyano-3-hydroxybutanoic Acid Ethyl Ester is expected to yield further breakthroughs in pharmaceutical chemistry. Current research efforts are directed toward developing more sustainable production methods, expanding its application in targeted drug delivery systems, and investigating its potential as a therapeutic agent in its own right. As these studies progress, this compound is poised to remain a focal point in the development of next-generation pharmaceuticals.